Cas no 1804512-72-8 (2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine)
2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, combining amino, difluoromethyl, iodo, and trifluoromethyl functional groups. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorine-containing motifs, which often enhance bioavailability and metabolic stability. The presence of both iodine and trifluoromethyl groups offers versatility for further functionalization via cross-coupling or nucleophilic substitution reactions. Its high purity and well-defined reactivity profile ensure consistent performance in complex synthetic pathways. The compound is particularly useful in the development of bioactive molecules, where precise halogen and fluorine incorporation is critical for optimizing target interactions.
1804512-72-8 structure
Product Name:2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine
CAS No:1804512-72-8
MF:C7H4F5IN2
MW:338.016551017761
CID:4810586
Update Time:2025-06-06
2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine
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- Inchi： 1S/C7H4F5IN2/c8-5(9)4-2(7(10,11)12)1-3(13)6(14)15-4/h1,5H,(H2,14,15)
- InChI Key： WEQKLVYTQHRACN-UHFFFAOYSA-N
- SMILES： IC1=C(N)N=C(C(F)F)C(C(F)(F)F)=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 222
- XLogP3: 2.7
- Topological Polar Surface Area: 38.9
2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029065931-1g |
2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine |
1804512-72-8 | 97% | 1g |
$1,504.90 | 2022-04-02 |
2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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